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Compound of Interest

Compound Name:
Bis(2-methoxyethyl) phthalate-

3,4,5,6-D4

Cat. No.: B1384124 Get Quote

An In-depth Whitepaper for Scientists and Drug Development Professionals

Deuterium-labeled Bis(2-methoxyethyl) phthalate, specifically Bis(2-methoxyethyl) phthalate-

d4, serves as a critical internal standard for the accurate quantification of its unlabeled

counterpart, Bis(2-methoxyethyl) phthalate (DMEP), in various matrices. Its use in isotope

dilution mass spectrometry has become indispensable for researchers in environmental

science, toxicology, and drug development, ensuring precise and reliable analytical results.

This technical guide provides a comprehensive overview of its properties, applications, and

detailed experimental methodologies.

Core Properties and Specifications
Deuterium-labeled internal standards are chemically identical to the analyte of interest, with the

only difference being the presence of heavier isotopes. This subtle mass difference allows for

their differentiation by a mass spectrometer, while their similar physicochemical properties

ensure they behave almost identically during sample preparation and analysis. This co-elution

and similar ionization response are fundamental to the principle of isotope dilution analysis,

which corrects for analyte loss during sample processing and for matrix effects in the mass

spectrometer.

Quantitative data for both the unlabeled and deuterium-labeled forms of Bis(2-methoxyethyl)

phthalate are summarized below for easy comparison.
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Table 1: Physicochemical Properties of Bis(2-methoxyethyl) Phthalate and its Deuterium-

Labeled Analog

Property
Bis(2-methoxyethyl)
phthalate

Bis(2-methoxyethyl)
phthalate-d4

Synonyms
DMEP, Di(2-methoxyethyl)

phthalate

Bis(2-methoxyethyl) phthalate-

3,4,5,6-d4

CAS Number 117-82-8[1][2] 1398065-54-7[3][4][5]

Molecular Formula C14H18O6[1][2][6] C14H14D4O6[3][5]

Molecular Weight 282.29 g/mol [1] 286.31 g/mol [3][4]

Appearance Clear, colorless liquid[7][8]
Not specified, typically a

solution

Boiling Point 340 °C[7] Not applicable (as a standard)

Melting Point -40 °C[7] Not applicable (as a standard)

Solubility in Water 0.85% w/w[1]
Not specified, miscible in

organic solvents

Metabolism of Bis(2-methoxyethyl) Phthalate
Understanding the metabolic fate of DMEP is crucial for toxicological studies and for identifying

appropriate biomarkers of exposure. In vivo, DMEP is rapidly metabolized through hydrolysis of

one of its ester linkages.

The primary metabolic pathway involves the following steps:

Hydrolysis: DMEP is hydrolyzed to form mono-2-methoxyethyl phthalate (MMEP) and 2-

methoxyethanol (2-ME).[6][7]

Oxidation: The released 2-methoxyethanol is then oxidized to methoxyacetic acid (MAA).[6]

[7]
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This metabolic conversion is a key consideration when designing studies to assess DMEP

exposure, as the metabolites may be the primary targets for analysis in biological samples like

urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1384124?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7877808_Determination_of_16_Phthalate_Metabolites_in_Urine_Using_Automated_Sample_Preparation_and_On-line_PreconcentrationHigh-Performance_Liquid_ChromatographyTandem_Mass_Spectrometry
https://webbook.nist.gov/cgi/inchi?ID=C117828&Mask=200
https://www.agilent.com/cs/library/applications/5990-9510EN.pdf
https://www.oiv.int/node/2096/download/pdf
https://fses.oregonstate.edu/system/files/biblio_docs/Phthalate-SETAC%20poster%202021-Adams_Haggerty_upate.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phthalate_Analysis_Using_Deuterated_Internal_Standards.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_the_Quantification_of_Phthalate_Metabolites_in_Urine_Using_Deuterated_Standards.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6974799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6974799/
https://www.benchchem.com/product/b1384124#understanding-deuterium-labeled-bis-2-methoxyethyl-phthalate
https://www.benchchem.com/product/b1384124#understanding-deuterium-labeled-bis-2-methoxyethyl-phthalate
https://www.benchchem.com/product/b1384124#understanding-deuterium-labeled-bis-2-methoxyethyl-phthalate
https://www.benchchem.com/product/b1384124#understanding-deuterium-labeled-bis-2-methoxyethyl-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1384124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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